Cas no 3027-06-3 (2,5-Pyrrolidinedione, 1-acetyl-)

• Product name: 2,5-Pyrrolidinedione, 1-acetyl-
• CAS No: 3027-06-3
• MF: C₆H₇NO₃
• MW: 141.12468
• MDL: MFCD00014542
• CID: 852974
• PubChem ID: 11457741

2,5-Pyrrolidinedione, 1-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-acetyl-
• N-ACETYL SUCCINIMIDE
• 1-Acetyl-2,5-pyrrolidindion
• 2,5-Pyrrolidinedione,1-acetyl
• N-Acetyl-succinimid
• N-Hydroxysuccinimidyl<3H>acetat
• N-acetylsuccinimide
• 1-acetylpyrrolidine-2,5-dione
• RHLBOBPOIZROJX-UHFFFAOYSA-N
• 3027-06-3
• AS-60423
• SCHEMBL887169
• AKOS006281472
• DTXSID40466429
• G77403

• MDL： MFCD00014542
• Inchi： InChI=1S/C6H7NO3/c1-4(8)7-5(9)2-3-6(7)10/h2-3H2,1H3
• InChI Key： RHLBOBPOIZROJX-UHFFFAOYSA-N
• SMILES： CC(=O)N1C(=O)CCC1=O

Computed Properties

• Exact Mass: 141.04300
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: -1.1

Experimental Properties

• PSA: 54.45000
• LogP: -0.38020

2,5-Pyrrolidinedione, 1-acetyl- Security Information

2,5-Pyrrolidinedione, 1-acetyl- Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Additional information on 2,5-Pyrrolidinedione, 1-acetyl-

Introduction to 2,5-Pyrrolidinedione, 1-acetyl- (CAS No. 3027-06-3)

2,5-Pyrrolidinedione, 1-acetyl-, with the chemical identifier CAS No. 3027-06-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound has garnered attention due to its versatile structural framework and potential applications in drug development and material science. The presence of both pyrrolidine and acetyl functional groups makes it a valuable intermediate in synthesizing more complex molecules, particularly in medicinal chemistry.

The compound belongs to the broader category of pyrrolidinediones, which are known for their reactivity and role in various biochemical pathways. In recent years, 2,5-Pyrrolidinedione, 1-acetyl- has been explored for its pharmacological properties, including its potential as a precursor in the synthesis of bioactive molecules. Its unique structure allows for modifications that can tailor its biological activity, making it a subject of interest in the design of novel therapeutic agents.

One of the most compelling aspects of CAS No. 3027-06-3 is its role in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to create compounds that interact with specific biological targets, such as enzymes and receptors involved in disease processes. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases, which are critical in cancer biology. The acetyl group provides a site for further functionalization, enabling chemists to fine-tune the molecule's properties for optimal biological activity.

In addition to its pharmaceutical applications, 1-acetyl-2,5-pyrrolidinedione has been investigated for its potential in material science. Its ability to form stable complexes with other molecules makes it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications ranging from gas storage to catalysis, highlighting the compound's versatility beyond traditional medicinal chemistry.

Recent advancements in synthetic methodologies have enhanced the accessibility of CAS No. 3027-06-3, allowing for more efficient production and modification of derivatives. Techniques such as transition-metal-catalyzed reactions and microwave-assisted synthesis have reduced reaction times and improved yields, making this compound more viable for large-scale applications. These improvements have opened new avenues for research and development across multiple disciplines.

The pharmacological potential of 2,5-Pyrrolidinedione, 1-acetyl- has been further explored through computational studies and high-throughput screening assays. These approaches have identified novel derivatives with enhanced potency and selectivity against target enzymes and receptors. For example, computational modeling has predicted that certain structural modifications can improve binding affinity while minimizing off-target effects. Such findings underscore the importance of CAS No. 3027-06-3 as a building block in rational drug design.

Another area of interest is the compound's role in bioconjugation chemistry. The acetyl group can be readily modified to attach biomolecules such as peptides or antibodies, creating conjugates with therapeutic potential. These bioconjugates have shown promise in targeted drug delivery systems, where specificity is crucial for effective treatment. The adaptability of 1-acetyl-2,5-pyrrolidinedione makes it an ideal candidate for such applications.

The environmental impact of synthesizing and utilizing CAS No. 3027-06-3 has also been considered in recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with broader goals in pharmaceutical manufacturing to ensure long-term viability and ecological responsibility.

In conclusion,2,5-Pyrrolidinedione, 1-acetyl- (CAS No. 3027-06-3) is a multifaceted compound with significant implications in pharmaceuticals and material science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications and synthetic strategies, CAS No. 3027-06-3 is poised to remain a key player in scientific innovation.